molecular formula C10H10BrN3OS B8367098 1-(6-Bromo-2-benzothiazolyl)-3-ethylurea

1-(6-Bromo-2-benzothiazolyl)-3-ethylurea

Cat. No.: B8367098
M. Wt: 300.18 g/mol
InChI Key: CCOZLAKGZRSBNO-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

1-(6-Bromo-2-benzothiazolyl)-3-ethylurea is a useful research compound. Its molecular formula is C10H10BrN3OS and its molecular weight is 300.18 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C10H10BrN3OS

Molecular Weight

300.18 g/mol

IUPAC Name

1-(6-bromo-1,3-benzothiazol-2-yl)-3-ethylurea

InChI

InChI=1S/C10H10BrN3OS/c1-2-12-9(15)14-10-13-7-4-3-6(11)5-8(7)16-10/h3-5H,2H2,1H3,(H2,12,13,14,15)

InChI Key

CCOZLAKGZRSBNO-UHFFFAOYSA-N

Canonical SMILES

CCNC(=O)NC1=NC2=C(S1)C=C(C=C2)Br

Origin of Product

United States

Synthesis routes and methods I

Procedure details

About 0.75 g of 6-bromo-1,3-benzothiazol-2-amine (crude) is dissolved in about 15 mL DMF. About 0.5 mL of ethylisocyanate is added followed by about 0.9 mL triethylamine and the solution is heated to about 80° C. under good agitation. The solution is allowed to stir for about 4 hours then cooled to RT. The solvent is removed in vacuo and the solids are washed well with ether. The product is further purified by column chromatography.
Quantity
0.75 g
Type
reactant
Reaction Step One
Name
Quantity
15 mL
Type
solvent
Reaction Step One
Quantity
0.5 mL
Type
reactant
Reaction Step Two
Quantity
0.9 mL
Type
reactant
Reaction Step Three

Synthesis routes and methods II

Procedure details

A suspension of 2-amino-6-bromo-benzothiazole (6.12 g, 26.2 mmol), triethylamine (7.30 mL, 52.4 mmol, 2.0 eq), and ethyl isocyanate (4.15 mL, 52.4 mmol, 2.0 eq) in 50 mL toluene was heated at about 90° C. for about 15 hours. The precipitate was filtered off, washed with Et2O, and dried under vacuum to give the desired compound 7.39 g (94%). LC/MS 300.0 (M−1); LC retention time 3.01 min.
Quantity
6.12 g
Type
reactant
Reaction Step One
Quantity
7.3 mL
Type
reactant
Reaction Step One
Quantity
4.15 mL
Type
reactant
Reaction Step One
Quantity
50 mL
Type
solvent
Reaction Step One
Yield
94%

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